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Cas no 172669-49-7 (1-(3-Hydroxy-2,6-dinitrophenyl)ethanone)
172669-49-7 structure
Product Name:1-(3-Hydroxy-2,6-dinitrophenyl)ethanone
CAS No:172669-49-7
MF:C8H6N2O6
MW:226.143042087555
CID:5736150
Update Time:2023-11-10
1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Hydroxy-2,6-dinitrophenyl)ethanone
- Ethanone, 1-(3-hydroxy-2,6-dinitrophenyl)-
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- Inchi: 1S/C8H6N2O6/c1-4(11)7-5(9(13)14)2-3-6(12)8(7)10(15)16/h2-3,12H,1H3
- InChI Key: YUZPCHRXNXXUGA-UHFFFAOYSA-N
- SMILES: C(=O)(C1=C([N+]([O-])=O)C=CC(O)=C1[N+]([O-])=O)C
Experimental Properties
- Density: 1.580±0.06 g/cm3(Predicted)
- Melting Point: 182–183°C
- Boiling Point: 413.4±45.0 °C(Predicted)
- pka: 3.13±0.24(Predicted)
1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic anhydride ; 10 min, rt
1.2 Reagents: Nitric acid Solvents: Water ; 0 °C; 30 min, 60 °C
1.2 Reagents: Nitric acid Solvents: Water ; 0 °C; 30 min, 60 °C
Reference
1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Raw materials
1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Preparation Products
1-(3-Hydroxy-2,6-dinitrophenyl)ethanone Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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